1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride

• IUPAC Name: 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H9F2NO2.ClH/c7-6(8)1-5(2-6,3-9)4(10)11;/h1-3,9H2,(H,10,11);1H
• InChI Key: RWLXZUSFBYIGKE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)(CN)C(=O)O.Cl
• Molecular Formula: C6H10ClF2NO2
• Molecular Weight: 201.60 g/mol
• CAS No.: 2155855-29-9

Description

The compound is a derivative of aminomethyl cyclohexaneacetic acid, which is structurally similar to gabapentin. Gabapentin is an anticonvulsant medication primarily used to treat partial seizures and neuropathic pain.

Synthesis Analysis

While specific synthesis methods for this compound are not available, a method of producing gabapentin from its hydrochloric salt in an anhydrous medium has been described. This involves dissolving gabapentin hydrochloride in a non-aqueous organic solvent to obtain a solution of gabapentin hydrochloride, then adding an epoxide to the solution to remove the chloride ions, thereby precipitating gabapentin out of the solution as a white solid.

Scientific Research Applications

Ethylene Precursor and Plant Biology

• Ethylene Production in Plants : Research into 1-aminocyclopropane-1-carboxylic acid (ACC), a precursor to ethylene, underscores the multifaceted role of such compounds in plant biology. ACC, beyond its function as a precursor, acts independently as a signal molecule, influencing plant growth and stress responses. This illustrates the potential research applications of structurally related carboxylic acids in understanding plant hormone regulation and signaling mechanisms (B. V. D. Poel & D. Straeten, 2014).

Industrial Applications and Biocatalysis

• Biocatalyst Inhibition by Carboxylic Acids : Studies have shown that carboxylic acids, including those with fluorinated chains, can inhibit microbial growth at certain concentrations. This has implications for industrial fermentation processes, where these compounds may be produced or used as intermediates. Understanding their inhibitory effects can lead to more efficient bioproduction processes for chemicals and fuels (L. Jarboe, Liam A. Royce, & Ping-huai Liu, 2013).

Environmental Impact and Degradation

• Degradation of Polyfluoroalkyl Chemicals : The environmental persistence and degradation pathways of polyfluoroalkyl substances, which include carboxylic acids with fluorinated chains, have been a significant area of research. These studies help in understanding the fate of such compounds in the environment and their potential impacts on ecosystems and human health. Insights from these investigations can guide the design of more environmentally benign substances and inform regulatory policies (Jinxia Liu & Sandra Mejia Avendaño, 2013).

Mechanism of Action

Target of Action

Similar compounds such as aminocyclopropanecarboxylic acids have been noted for their physiological activity as plant growth regulators, conformationally rigid analogs of natural amino acids, and peptidomimetics .

Mode of Action

It’s worth noting that amines, which this compound is a derivative of, are known to interact with various biological targets through hydrogen bonding, electrostatic interactions, and van der waals forces .

Biochemical Pathways

Similar compounds such as aminocyclopropanecarboxylic acids are known to be involved in various biochemical pathways, including the alkylation of glycine equivalents with 1,2-electrophiles, the intramolecular cyclization of γ-substituted amino acid derivatives, alkene cyclopropanation under the action of diazo compounds, ylides, and carbene intermediates .

Pharmacokinetics

Similar compounds such as gabapentin, a prodrug, have been studied for their improved oral bioavailability .

Result of Action

It’s worth noting that similar compounds such as aminocyclopropanecarboxylic acids have been noted for their high physiological activity .

Action Environment

It’s worth noting that the suzuki–miyaura cross-coupling reaction, which is widely used in the synthesis of various compounds, is known for its exceptionally mild and functional group tolerant reaction conditions, indicating that the reaction environment can significantly influence the outcome .